molecular formula C9H11BrF2 B6169806 6-(bromomethyl)-8,8-difluorodispiro[2.0.3^{4}.1^{3}]octane, Mixture of diastereomers CAS No. 2624140-23-2

6-(bromomethyl)-8,8-difluorodispiro[2.0.3^{4}.1^{3}]octane, Mixture of diastereomers

Cat. No. B6169806
CAS RN: 2624140-23-2
M. Wt: 237.1
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound you’re asking about is a complex organic molecule. It’s a mixture of diastereomers, which are stereoisomers that are not mirror images of each other . The name suggests it contains a bromomethyl group (-CH2Br), two fluorine atoms, and a dispiro[2.0.3{4}.1{3}]octane structure, which is a type of cycloalkane .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Diastereomers can have different physical properties (such as melting points, boiling points, solubilities, specific rotations) and different chemical properties .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, brominated compounds can be hazardous and require careful handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '6-(bromomethyl)-8,8-difluorodispiro[2.0.3^{4}.1^{3}]octane, Mixture of diastereomers' involves a series of reactions starting from commercially available starting materials. The key steps in the synthesis pathway include the preparation of the spirocyclic intermediate, followed by bromination and reduction reactions to obtain the final product.", "Starting Materials": [ "Cyclopentadiene", "1,3-dichloro-2-propanol", "Sodium hydride", "Bromine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with 1,3-dichloro-2-propanol in the presence of sodium hydride to form the spirocyclic intermediate.", "Step 2: The spirocyclic intermediate is then treated with bromine to introduce the bromomethyl group.", "Step 3: The resulting brominated intermediate is then reduced using sodium borohydride to obtain the final product.", "Step 4: The crude product is purified by column chromatography using a mixture of methanol and diethyl ether as the eluent.", "Step 5: The diastereomers are separated using a chiral stationary phase column and the mixture is characterized using NMR spectroscopy and mass spectrometry." ] }

CAS RN

2624140-23-2

Product Name

6-(bromomethyl)-8,8-difluorodispiro[2.0.3^{4}.1^{3}]octane, Mixture of diastereomers

Molecular Formula

C9H11BrF2

Molecular Weight

237.1

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.